Cas no 2034621-05-9 (2-chloro-N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethylbenzamide)

• Product Name: 2-chloro-N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethylbenzamide
• CAS No: 2034621-05-9
• MF: C₁₇H₁₄ClNO₄
• MW: 331.750363826752
• CID: 6234509
• PubChem ID: 121018340
• Update Time: 2025-10-28

2-chloro-N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethylbenzamide
• 2-chloro-N-[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]benzamide
• F6506-0058
• AKOS026691823
• 2-chloro-N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)benzamide
• 2034621-05-9

• Inchi： 1S/C17H14ClNO4/c18-14-5-2-1-4-13(14)16(20)19-11-17(21,12-7-9-22-10-12)15-6-3-8-23-15/h1-10,21H,11H2,(H,19,20)
• InChI Key： RERBXROQRDSTJC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NCC(C1=CC=CO1)(C1=COC=C1)O)=O

Computed Properties

• Exact Mass: 331.0611356g/mol
• Monoisotopic Mass: 331.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-chloro-N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethylbenzamide

Chemical Compound CAS No. 2034621-05-9: 2-Chloro-N-[2-(Furan-2-yl)-2-(Furan-3-yl)-2-hydroxyethyl]benzamide

The chemical compound with CAS number 2034621-05-9, known as 2-chloro-N-[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]benzamide, is a complex organic molecule with a unique structure that has garnered significant attention in the field of organic chemistry and pharmacology. This compound is characterized by its benzamide backbone, which is substituted with a chlorine atom and a hydroxyethyl group that is further substituted with two furan rings at positions 2 and 3. The presence of these functional groups imparts the molecule with diverse chemical properties, making it a subject of interest for both academic research and potential industrial applications.

Recent studies have highlighted the biochemical properties of this compound, particularly its potential as a bioactive agent in drug discovery. Researchers have explored its ability to interact with various biological targets, including enzymes and receptors, which could pave the way for its use in therapeutic applications. For instance, investigations into its antimicrobial activity have shown promising results, suggesting that it could serve as a lead compound for developing new antibiotics or antifungal agents.

In addition to its biological applications, the compound has also been studied for its chemical reactivity and synthesis pathways. Chemists have developed efficient methods to synthesize this molecule, often employing multi-component reactions or catalytic processes to achieve high yields and purity. These advancements not only enhance our understanding of the molecule's structure but also make it more accessible for further research and development.

The furan substituents in the molecule are particularly noteworthy due to their aromaticity and potential for participating in various chemical interactions. Studies have shown that these groups can influence the molecule's solubility, stability, and reactivity, making them critical factors in determining its overall behavior in different environments. Furthermore, the hydroxyethyl group introduces hydrophilic properties, which could be advantageous in designing drugs that require specific pharmacokinetic profiles.

From an environmental perspective, there has been growing interest in understanding the degradation pathways of this compound. Researchers have investigated how it breaks down under various conditions, such as light exposure or microbial action, to assess its environmental impact. These studies are crucial for ensuring that any industrial applications of this compound are sustainable and eco-friendly.

In conclusion, the compound CAS No. 2034621-05-9, or 2-chloro-N-[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]benzamide, represents a fascinating area of study with diverse applications across multiple disciplines. Its unique structure, coupled with its promising biochemical properties, positions it as a valuable tool in advancing both scientific research and practical innovations.